Cas no 1784052-51-2 (2-(1-Benzylpiperidin-3-yl)propanal)

• Product Name: 2-(1-Benzylpiperidin-3-yl)propanal
• CAS No: 1784052-51-2
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6124040
• PubChem ID: 83911616
• Update Time: 2025-10-29

2-(1-Benzylpiperidin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• EN300-1862863
• 1784052-51-2
• 2-(1-benzylpiperidin-3-yl)propanal
• 2-(1-Benzylpiperidin-3-yl)propanal

• Inchi： 1S/C15H21NO/c1-13(12-17)15-8-5-9-16(11-15)10-14-6-3-2-4-7-14/h2-4,6-7,12-13,15H,5,8-11H2,1H3
• InChI Key： JGRWLKWNRFUSNA-UHFFFAOYSA-N
• SMILES： O=CC(C)C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(1-Benzylpiperidin-3-yl)propanal

Introduction to 2-(1-Benzylpiperidin-3-yl)propanal (CAS No. 1784052-51-2)

2-(1-Benzylpiperidin-3-yl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 1784052-51-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aldehyde derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and development. The compound’s molecular framework, comprising a benzyl-substituted piperidine ring linked to a propanal moiety, presents an intriguing scaffold for further chemical manipulation and biological evaluation.

The benzylpiperidine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and selectivity in various biological targets. Specifically, piperidine derivatives have been extensively explored in the development of central nervous system (CNS) drugs, particularly in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. The presence of the benzyl group in 1-benzylpiperidin-3-yl further modulates the electronic and steric properties of the piperidine ring, making it a versatile platform for structure-activity relationship (SAR) studies.

The aldehyde functional group at the terminal position of the propanal chain in 2-(1-Benzylpiperidin-3-yl)propanal provides a reactive site for further derivatization. Aldehydes are commonly employed in organic synthesis as intermediates for forming various chemical bonds, including Schiff bases, imines, and hemiacetals. These transformations can yield novel compounds with enhanced pharmacological properties, making 2-(1-Benzylpiperidin-3-yl)propanal a valuable building block for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates. The structural features of 2-(1-Benzylpiperidin-3-yl)propanal make it an attractive candidate for virtual screening against diverse biological targets. For instance, studies have shown that benzylpiperidine derivatives exhibit promising activity against enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in the pathophysiology of mood disorders. The aldehyde group further allows for the exploration of covalent binding interactions with biological targets, which can lead to increased drug efficacy and reduced off-target effects.

In vitro studies have begun to elucidate the pharmacological profile of 2-(1-Benzylpiperidin-3-yl)propanal. Initial experiments suggest that this compound exhibits moderate affinity for certain CNS-related receptors and enzymes. For example, preliminary binding assays have indicated potential interactions with serotonin receptors (5-HT receptors), which are crucial for regulating mood and cognition. Additionally, the compound’s ability to cross the blood-brain barrier (BBB) has been investigated using computational models, suggesting its feasibility as a CNS therapeutic agent.

The synthesis of 2-(1-Benzylpiperidin-3-yl)propanal involves multi-step organic reactions that highlight its synthetic utility. Key steps include the formation of the benzylpiperidine core through nucleophilic substitution or reductive amination, followed by aldehyde introduction via oxidation or condensation reactions. These synthetic pathways are well-established in industrial and academic laboratories, ensuring scalability and reproducibility for further research purposes.

One of the most compelling aspects of 2-(1-Benzylpiperidin-3-yl)propanal is its potential as a scaffold for drug development. By leveraging its structural features, medicinal chemists can design derivatives with improved pharmacokinetic profiles or enhanced target specificity. For instance, modifications at the benzyl group or the piperidine ring can fine-tune solubility, metabolic stability, and binding affinity. Such flexibility makes this compound an invaluable asset in modern drug discovery pipelines.

Current research is also exploring the role of 2-(1-Benzylpiperidin-3-yl)propanal in addressing emerging therapeutic challenges. With increasing emphasis on precision medicine and targeted therapies, compounds like this one offer opportunities to develop treatments tailored to individual patient needs. Furthermore, their structural complexity allows for innovation in drug delivery systems, such as prodrugs or nanoparticles, which can enhance bioavailability and therapeutic efficacy.

The future prospects of 2-(1-Benzylpiperidin-3-yl)propanal are promising, with ongoing studies aiming to uncover new applications across various therapeutic areas. As computational methods improve and high-throughput screening technologies become more sophisticated, compounds like this one will continue to play a pivotal role in accelerating drug discovery efforts. Collaborative initiatives between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.